Cas no 485334-65-4 (2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid)

• Product Name: 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid
• CAS No: 485334-65-4
• MF: C₁₀H₇FN₂O₃S
• MW: 254.237584352493
• CID: 1072129
• PubChem ID: 865308
• Update Time: 2025-05-20

2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• [5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid
• EN300-06505
• ASN 04363349
• DB-342171
• AKOS000122424
• CS-0220372
• 2-((5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)aceticacid
• 485334-65-4
• 2-{[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid
• Z55903571
• 2-[[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetic acid
• G28452
• 2-((5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)acetic acid
• ACETIC ACID, 2-[[5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOL-2-YL]THIO]-
• {[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid
• 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid

• MDL： MFCD02741504
• Inchi： 1S/C10H7FN2O3S/c11-7-3-1-6(2-4-7)9-12-13-10(16-9)17-5-8(14)15/h1-4H,5H2,(H,14,15)
• InChI Key： HIAAWEVGYSBOCA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC(=CC=2)F)O1

Computed Properties

• Exact Mass: 254.01614143g/mol
• Monoisotopic Mass: 254.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid

Comprehensive Overview of 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid (CAS No. 485334-65-4)

2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid (CAS No. 485334-65-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a 1,3,4-oxadiazole ring and a fluorophenyl group, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery.

The structural uniqueness of 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid lies in its sulfanylacetic acid moiety, which enhances its reactivity and binding affinity. This property is crucial for developing enzyme inhibitors and receptor modulators, areas that are currently trending in medicinal chemistry. With the rise of AI-driven drug design, this compound is frequently studied in computational models to predict its interactions with biological targets.

One of the most searched questions related to this compound is: "What are the applications of 1,3,4-oxadiazole derivatives in medicine?" Studies suggest that derivatives like 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid exhibit antimicrobial, anti-inflammatory, and anticancer properties. These findings align with the increasing global focus on antibiotic resistance and targeted cancer therapies, making this compound a subject of ongoing research.

From a synthetic perspective, 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid is often synthesized via cyclization reactions involving hydrazide intermediates. The incorporation of a fluorine atom enhances its metabolic stability, a key factor in pharmacokinetic optimization. This aspect is particularly relevant to researchers exploring fluorinated bioactive molecules, a hot topic in modern drug development.

In agrochemical applications, this compound is investigated for its potential as a herbicide or pesticide due to its ability to disrupt enzymatic pathways in pests. The 4-fluorophenyl group contributes to its lipophilicity, improving its absorption and efficacy. With the agricultural sector seeking eco-friendly alternatives, derivatives of 1,3,4-oxadiazole are gaining traction.

The market for 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid is expanding, driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the demand from academic and industrial labs. Its CAS No. 485334-65-4 serves as a critical identifier for procurement and regulatory compliance.

Environmental and safety studies on 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid indicate that it is stable under standard laboratory conditions. Proper handling protocols, such as the use of personal protective equipment (PPE), are recommended to ensure safety. These precautions align with the broader industry shift toward sustainable laboratory practices, a frequently searched topic among chemists.

In summary, 2-{5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid (CAS No. 485334-65-4) is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its structural features, including the 1,3,4-oxadiazole core and fluorophenyl substituent, make it a valuable candidate for further research. As the scientific community continues to explore heterocyclic chemistry and fluorine-based drugs, this compound is poised to remain a key player in innovative chemical solutions.